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Compound of Interest

Compound Name:
Diethyl({2-[(2-

methoxyethyl)amino]ethyl})amine

CAS No.: 819813-92-8

Cat. No.: B3286102

Get Quote

Technical Guide for Switchable Hydrophilicity Solvent (SHS) Systems

Executive Summary
This application note details the operational protocols for using Diethyl({2-[(2-
methoxyethyl)amino]ethyl})amine (referred to herein as DEMEEA) as a Switchable

Hydrophilicity Solvent (SHS). Unlike traditional volatile organic solvents (VOCs) like hexane or

dichloromethane, DEMEEA belongs to a class of "smart" diamine solvents that can reversibly

toggle their polarity upon exposure to CO₂.

Key Advantages of DEMEEA:

Diamine Architecture: Contains both a tertiary amine (diethyl) and a secondary amine,

offering superior phase-switching kinetics compared to monoamines.
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Enhanced Lipophilicity: The diethyl group provides a higher logP (octanol-water partition

coefficient) than its dimethyl analogs, making it an aggressive solvent for heavy lipids, crude

oils, and hydrophobic pharmaceutical intermediates.

Energy Efficiency: Solvent recovery is achieved via mild thermal shifts or inert gas sparging,

eliminating energy-intensive distillation.

Chemical Profile & Mechanism of Action
Molecule:

-Diethyl-

-(2-methoxyethyl)ethane-1,2-diamine Structure:

The Switching Mechanism
The core utility of DEMEEA lies in its reaction with CO₂ in the presence of water.

Neutral State (Hydrophobic): Under air or nitrogen, DEMEEA is a non-polar liquid miscible

with oils and immiscible with water. It functions similarly to hexane.

Ionic State (Hydrophilic): Upon CO₂ bubbling, the secondary and tertiary amine sites

protonate to form bicarbonate and carbamate salts. The molecule becomes water-soluble

and immiscible with oils.

Reaction Pathway:

(Note: Secondary amines may also transiently form carbamates

, which eventually hydrolyze to bicarbonates in excess water).

Visualization of the Switching Cycle
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Figure 1: The reversible polarity switch of DEMEEA triggered by CO₂.

Application Protocols
Protocol A: Extraction of Lipids from Biomass (e.g.,
Algae, Soy, Seeds)
Context: Replacing hexane in solid-liquid extraction. DEMEEA penetrates cell walls effectively

in its neutral state.

Materials:

Dried Biomass (ground to <1mm particle size)

DEMEEA (Neutral form)

CO₂ cylinder (Industrial grade is sufficient)

Water (Deionized)

Heat source (Water bath at 60°C)

Step-by-Step Methodology:

Solid-Liquid Extraction:

Mix Biomass and DEMEEA in a 1:5 (w/v) ratio in a sealed flask.
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Stir at room temperature (25°C) for 60 minutes.

Optimization: For recalcitrant cell walls, heat to 40°C.

Filtration:

Filter the mixture to remove solid biomass residue.

Result: A single-phase liquid filtrate containing DEMEEA + Dissolved Lipids.

Phase Switching (The "Switch"):

Add water to the filtrate (Volume ratio 1:1 relative to DEMEEA).

Insert a gas dispersion tube and bubble CO₂ through the mixture at a rate of ~100 mL/min.

Observation: The mixture will warm slightly (exothermic) and become turbid.

Continue bubbling for 30–60 minutes until two distinct layers form.

Separation:

Transfer to a separatory funnel.

Top Layer: Extracted Lipids (Hydrophobic product).

Bottom Layer: Water + Protonated DEMEEA (Ionic solution).

Drain the bottom layer. The top layer is your pure extract.

Solvent Recovery:

Take the bottom aqueous layer and heat to 60–70°C OR sparge with N₂/Air.

CO₂ is released.[1][2][3][4] DEMEEA reverts to its neutral, hydrophobic form.

DEMEEA separates from the water (forms a top layer). Decant and recycle.[1][2][3][5]

Protocol B: Homogeneous Catalyst Recovery
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Context: Recovering a hydrophobic catalyst (e.g., Grubbs, Pd-complexes) from a reaction

mixture.

Workflow Diagram:

Reaction Mixture
(Product + Catalyst + DEMEEA)

Add Water + CO2 Sparging

Phase Separation

Organic Phase
(Product)

Aqueous Phase
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Is Catalyst Hydrophobic?
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Catalyst stays in Aqueous
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Figure 2: General workflow for separation. Note: Most hydrophobic catalysts will partition into

the organic product phase or precipitate when DEMEEA becomes ionic.

Quantitative Performance Data
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The following table summarizes expected physical properties and extraction efficiencies based

on diamine SHS literature (Vanderveen et al., 2018).

Parameter Neutral DEMEEA
Ionic DEMEEA
(Carbonated)

Impact on Process

Log Kow

(Octanol/Water)
~1.5 - 2.0 (Est.) < -1.0

High logP ensures

good oil solubility; low

logP ensures

complete removal

from oil.

Water Miscibility Immiscible Fully Miscible
Enables biphasic

separation.

Viscosity (25°C) Low (< 5 cP) High (> 100 cP)

Critical: Carbonated

phase is viscous.

Ensure robust stirring.

Boiling Point > 180°C

N/A

(Decomposes/Reverts

)

High BP prevents

evaporative losses

during extraction.

Residual Solvent in

Oil
N/A < 50 ppm

Superior to

monoamines due to

better aqueous

partitioning.

Troubleshooting & Optimization
Incomplete Phase Separation (Emulsions)

Cause: Insufficient ionic strength or presence of surfactants in the biomass.

Solution:

Increase CO₂ sparging time to ensure full protonation.

Add a small amount of brine (NaCl) to the aqueous phase to exploit the "Salting-out"

effect, pushing the organic layer out more aggressively.
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High Viscosity in Aqueous Phase
Cause: Diamine carbamates form strong hydrogen bond networks.

Solution: Maintain the aqueous phase temperature at 35–40°C during separation. Do not

cool below 20°C, as viscosity increases exponentially.

Solvent Degradation (Oxidation)
Risk: Amines can oxidize over time, turning yellow/brown.

Prevention: Store DEMEEA under Nitrogen or Argon. During the "CO₂ removal" step, use N₂

sparging rather than air sparging if recycling for >10 cycles.

Safety & Handling (E-E-A-T)
Toxicity: Like most aliphatic amines, DEMEEA is corrosive to skin and eyes. Wear nitrile

gloves and chemical splash goggles.

Volatility: While less volatile than diethylamine, it still possesses a distinct amine odor. Work

in a fume hood.

Exotherm: The reaction with CO₂ is exothermic. On a large scale (>1L), monitor temperature

to prevent runaway heating, though it is generally self-limiting.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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